N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)-4-(trifluoromethyl)benzenesulfonamide
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Description
N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H17F3N2O2S and its molecular weight is 346.37. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
Base-Free Transfer Hydrogenation of Ketones
The study by A. Ruff et al. (2016) explores the use of Cp*Ir(pyridinesulfonamide)Cl pre-catalysts for the base-free transfer hydrogenation of ketones. These complexes, which include derivatives of benzenesulfonamide, are characterized for their efficiency in catalysis under conditions that do not require dried or degassed substrates, or basic additives, highlighting their potential in green chemistry applications (Ruff, Kirby, Chan, & O'Connor, 2016).
Synthesis of Novel Compounds
Synthesis of Pyrrolo[2,3-D]Pyrimidine Derivatives
M. Khashi et al. (2014) discuss the DMAP-catalyzed synthesis of N-(2-aryl-7-benzyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)benzenesulfonamides. This study demonstrates an efficient method for synthesizing novel derivatives bearing the aromatic sulfonamide moiety, which could have implications in the development of new materials or pharmaceuticals (Khashi, Davoodnia, & Chamani, 2014).
Antimicrobial Applications
Antimicrobial Activity of N-Pyridin-3-yl-benzenesulfonamide
A study by A.O. Ijuomah et al. (2022) on the synthesis and antimicrobial activity of N-pyridin-3-yl-benzenesulfonamide reveals its effectiveness against various bacterial strains. The compound was synthesized and tested for its antimicrobial properties, showing potential as a candidate for developing new antibacterial agents (Ijuomah, Ike, & Obi, 2022).
Molecular and Structural Studies
Structural Investigation of Sulfonamide Derivatives
Danielle L Jacobs et al. (2013) report on the molecular and supramolecular structures of various N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide. This research provides insight into the structural aspects of these compounds, which could inform their further application in coordination chemistry and material science (Jacobs, Chan, & O'Connor, 2013).
Properties
IUPAC Name |
N-(4-pyrrolidin-1-ylbut-2-ynyl)-4-(trifluoromethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F3N2O2S/c16-15(17,18)13-5-7-14(8-6-13)23(21,22)19-9-1-2-10-20-11-3-4-12-20/h5-8,19H,3-4,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRNTYTXLSUGCAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC#CCNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.